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Compound of Interest

Compound Name: Methyl 2-(3-hydroxyphenyl)acetate

Cat. No.: B156774 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Methyl 2-(3-hydroxyphenyl)acetate is a versatile bifunctional building block for

the synthesis of a wide range of bioactive compounds. Its structure contains two key reactive

sites: a phenolic hydroxyl group and a methyl ester.[1] These functional groups provide

convenient handles for chemical modifications, allowing for the construction of diverse

molecular libraries for drug discovery and development. This molecule serves as a valuable

starting material for creating analogues of natural products and for conducting structure-activity

relationship (SAR) studies in medicinal chemistry.[1] Potential applications for its derivatives

include the development of anti-inflammatory agents and central nervous system (CNS) drugs.

[1]

General Synthetic Strategies
The primary synthetic routes for derivatizing methyl 2-(3-hydroxyphenyl)acetate involve

reactions at the phenolic hydroxyl group or the methyl ester. The hydroxyl group can be readily

alkylated or acylated to introduce various side chains, which can modulate properties like

solubility and target engagement. The methyl ester can be hydrolyzed to the corresponding

carboxylic acid, which can then be converted into a variety of amides or other ester analogues.
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Methyl 2-(3-hydroxyphenyl)acetate

Phenolic -OH Modification Methyl Ester Modification

Alkylation (R-X, Base)
Acylation (R-COCl) Ether & Ester Derivatives

Synthesis of
Bioactive Scaffolds

1. Hydrolysis (LiOH, NaOH)

3-Hydroxyphenylacetic Acid

2. Amide Coupling (R-NH2)

Amide Derivatives

Synthesis of
Novel Amides
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3-Hydroxyphenylacetic Acid

Mix Reactants in THF at 0 °C

Alkanediol (e.g., 1,4-Butanediol)
DIAD or DEAD

Triphenylphosphine (PPh3)
Anhydrous THF

Stir at Room Temperature
(Monitor by TLC)

Workup & Purification
(Column Chromatography)

Hydroxyalkyl 2-(3-hydroxyphenyl)acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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